Cas no 4858-28-0 (5-Hexylthio-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-Hexylthio-1,3,4-thiadiazole-2-thiol
• CAS No: 4858-28-0
• MF: C₈H₁₄N₂S₃
• MW: 234.405157566071
• CID: 85169
• PubChem ID: 2736514
• Update Time: 2025-11-02

5-Hexylthio-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Hexylthio-1,3,4-thiadiazole-2-thiol
• 5-n-Hexylthio-1,3,4-thiadiazole-2-thiol
• 5-(hexylthio)-1,3,4-thiadiazole-2-thiol
• 2-N-HEXYLTHIO-1,3,4-THIADIAZOLE-5-THIOL
• 5-Hexylmercapto-3H-[1,3,4]thiadiazol-2-thion
• 5-hexylmercapto-3H-[1,3,4]thiadiazole-2-thione
• FT-0620450
• 5-hexylsulfanyl-3H-1,3,4-thiadiazole-2-thione
• 2-(Hexylthio)-1,3,4-thiadiazole-5-thiol
• DTXSID90964086
• SCHEMBL10012862
• Maybridge1_004334
• NSC-12590
• CS-0452870
• SR-01000634959-1
• AKOS025117162
• HMS553M24
• NSC12590
• 5-(hexylsulfanyl)-1,3,4-thiadiazole-2-thiol
• CCG-45175
• MFCD00186165
• 4858-28-0
• DB-070936

• MDL： MFCD00186165
• Inchi： 1S/C8H14N2S3/c1-2-3-4-5-6-12-8-10-9-7(11)13-8/h2-6H2,1H3,(H,9,11)
• InChI Key： PXZAXJQJAWDCKS-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)CCCCCC

Computed Properties

• Exact Mass: 234.03200
• Monoisotopic Mass: 234.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 4.2

Experimental Properties

• Color/Form: solid
• Density: 1.3
• Melting Point: 56-58°C
• Boiling Point: 319.8°C at 760 mmHg
• Flash Point: 147.2°C
• Refractive Index: 1.655
• PSA: 118.12000
• LogP: 3.49920
• Solubility: Uncertain

5-Hexylthio-1,3,4-thiadiazole-2-thiol Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S23-S36-S37-S39
• Hazardous Material Identification：
• Storage Condition：(BD77595)
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 5-Hexylthio-1,3,4-thiadiazole-2-thiol

5-Hexylthio-1,3,4-thiadiazole-2-thiol (CAS No. 4858-28-0): A Comprehensive Overview

5-Hexylthio-1,3,4-thiadiazole-2-thiol (CAS No. 4858-28-0) is a sulfur-containing heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and diverse applications. This compound belongs to the 1,3,4-thiadiazole family, which is known for its wide range of biological and industrial uses. The presence of both thioether and thiol functional groups in its structure makes it a versatile molecule for various chemical modifications and applications.

The growing interest in sulfur-containing compounds like 5-Hexylthio-1,3,4-thiadiazole-2-thiol can be attributed to their potential in addressing contemporary challenges in materials science, agriculture, and pharmaceuticals. Researchers are particularly intrigued by its role in developing eco-friendly additives and bioactive agents, aligning with the global trend towards sustainable chemistry.

From a structural perspective, 5-Hexylthio-1,3,4-thiadiazole-2-thiol features a 1,3,4-thiadiazole core with a hexylthio substituent at the 5-position and a thiol group at the 2-position. This arrangement contributes to its unique reactivity profile, making it valuable for organic synthesis and materials development. The compound's molecular formula is C₈H₁₄N₂S₃, with a molecular weight of 234.41 g/mol.

In the realm of materials science, 5-Hexylthio-1,3,4-thiadiazole-2-thiol has shown promise as a corrosion inhibitor and lubricant additive. Its ability to form protective layers on metal surfaces makes it particularly valuable in industrial applications where metal preservation is crucial. Recent studies have explored its potential in green corrosion protection systems, addressing the increasing demand for environmentally benign alternatives to traditional inhibitors.

The agricultural sector has also shown interest in 5-Hexylthio-1,3,4-thiadiazole-2-thiol derivatives due to their potential biocidal activity. Researchers are investigating its effectiveness against various plant pathogens, with particular focus on developing sustainable crop protection solutions. This aligns with current agricultural trends emphasizing reduced environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, 5-Hexylthio-1,3,4-thiadiazole-2-thiol serves as a valuable building block for the preparation of more complex heterocyclic compounds. Its reactive thiol group allows for various transformations, including alkylation, acylation, and oxidation reactions. This versatility makes it particularly useful in medicinal chemistry research, where thiadiazole derivatives often exhibit interesting pharmacological properties.

The compound's physical properties include a melting point range of 95-98°C and limited solubility in water but good solubility in common organic solvents such as ethanol, acetone, and dichloromethane. These characteristics make it suitable for various chemical processes and formulation applications. Its stability under normal conditions contributes to its handling safety and storage convenience.

Recent advancements in green chemistry have highlighted the potential of 5-Hexylthio-1,3,4-thiadiazole-2-thiol as a component in environmentally friendly formulations. Researchers are exploring its use in water-based systems and investigating its biodegradation profile to assess its environmental impact. These studies are particularly relevant given the increasing regulatory pressures on chemical products worldwide.

Quality control of 5-Hexylthio-1,3,4-thiadiazole-2-thiol typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the required purity standards for various applications. The commercial availability of this chemical has increased in recent years, with several specialty chemical suppliers offering it for research and development purposes.

Future research directions for 5-Hexylthio-1,3,4-thiadiazole-2-thiol include exploring its potential in advanced materials, such as conductive polymers and self-assembled monolayers. Additionally, its biological activities warrant further investigation for potential pharmaceutical applications, particularly in areas where sulfur-containing heterocycles have shown promise, such as antimicrobial and antioxidant therapies.

For researchers and industry professionals working with 5-Hexylthio-1,3,4-thiadiazole-2-thiol, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under normal conditions, standard laboratory safety practices should be maintained when working with this or any chemical substance.

The market for specialty chemicals like 5-Hexylthio-1,3,4-thiadiazole-2-thiol is expected to grow in coming years, driven by increasing demand from various industrial sectors. Its unique combination of properties positions it well for applications in emerging technologies, particularly those emphasizing sustainability and environmental responsibility.